Cas no 53929-59-2 (4-Methylpyridine-2,3-diamine)

4-Methylpyridine-2,3-diamine Properties

Names and Identifiers

• 4-Methylpyridine-2,3-diamine
• 2,3-Pyridinediamine,4-methyl-
• 4-Methyl-pyridine-2,3-diamine
• 4-methyl-2,3-pyridinediamine(SALTDATA: FREE)
• NSC 249323
• 2,3-Diamino-4-picoline
• 4-methyl-2,3-diaminopyridine
• 2,3-DIAMINO-4-METHYLPYRIDINE
• NSC249323
• PubChem5377
• 2,3-diamino-4-methyl-pyridine
• RWGGFJXJRPCCGD-UHFFFAOYSA-N
• 2,3-Pyridinediamine, 4-methyl-
• 7712AB
• SBB051867
• BDBM50091791
• 4-METHYL-2,3-PYRIDINEDIAMINE
• Q
• DTXSID20312076
• SCHEMBL1502884
• FT-0659918
• A829839
• NSC-249323
• Z1143235798
• SY007151
• MFCD00209967
• PB32179
• FT-0646302
• CS-0050802
• 53929-59-2
• EN300-71913
• AKOS012934489
• CHEMBL61427
• AC-27517
• AS-43125
• AMY4008
• 4-methylpyridine-2,3-diamine
• +Expand

• MDL： MFCD00209967
• InChIKey： RWGGFJXJRPCCGD-UHFFFAOYSA-N
• Inchi： 1S/C6H9N3/c1-4-2-3-9-6(8)5(4)7/h2-3H,7H2,1H3,(H2,8,9)
• SMILES： N1C([H])=C([H])C(C([H])([H])[H])=C(C=1N([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 123.079647g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 123.079647g/mol
• Monoisotopic Mass: 123.079647g/mol
• Topological Polar Surface Area: 64.9Ų
• Heavy Atom Count: 9
• Complexity: 94.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.71680
• PSA: 64.93000
• Refractive Index: 1.647
• Boiling Point: 317.8°Cat760mmHg
• Melting Point: 115-116 ºC
• Flash Point: 171.9°C
• Solubility: Slightly soluble (33 g/l) (25 º C),
• Density: 1.190±0.06 g/cm3 (20 ºC 760 Torr),

4-Methylpyridine-2,3-diamine Security Information

4-Methylpyridine-2,3-diamine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%